(+)-Hardwickiic Acid
Overview
Description
(+)-Hardwickiic Acid is a natural product found in Duranta erecta, Chrozophora oblongifolia, and Casearia sylvestris with data available.
Scientific Research Applications
Neurochemical Effects
- Modulation of Neurotransmitter Release : Hardwickiic acid influences the release of neurotransmitters like noradrenaline and dopamine in the mouse central nervous system, particularly by acting at presynaptic opioid receptor subtypes (Pittaluga et al., 2013).
Antifungal Activity
- Potency Against Candida Glabrata : Ent-hardwickiic acid, a variant of hardwickiic acid, exhibits significant antifungal activity, outperforming fluconazole against Candida glabrata, suggesting its potential as an antifungal agent (Teixeira et al., 2022).
Insecticidal Properties
- Moderate Insecticidal Activity : Hardwickiic acid demonstrates moderate insecticidal effects, as observed in studies involving the groundnut aphid (Bandara et al., 1990).
Schistosomicidal Effects
- Activity Against Schistosoma Mansoni : In the context of schistosomiasis, a parasitic disease, ent-hardwickiic acid shows promising schistosomicidal activity, indicating potential for antiparasitic drug discovery (Oliveira et al., 2020).
Antimicrobial and Antivirulence Effects
- Action Against Oral Bacteria : Hardwickiic acid exhibits antibacterial and antivirulence properties against oral bacteria, suggesting its application in treating dental caries and endodontic infections (Moraes et al., 2020).
Combined Antifungal Therapy
- Synergy with Antifungal Drugs : Combining ent-hardwickiic acid with amphotericin B enhances the efficacy against Candida strains, reducing the required concentration of amphotericin B and showcasing a potential combination therapy approach (Teixeira et al., 2023).
properties
CAS RN |
24470-47-1 |
|---|---|
Product Name |
(+)-Hardwickiic Acid |
Molecular Formula |
C20H28O3 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(4aS,5R,6S,8aS)-5-[2-(furan-3-yl)ethyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid |
InChI |
InChI=1S/C20H28O3/c1-14-7-10-20(3)16(18(21)22)5-4-6-17(20)19(14,2)11-8-15-9-12-23-13-15/h5,9,12-14,17H,4,6-8,10-11H2,1-3H3,(H,21,22)/t14-,17-,19+,20+/m0/s1 |
InChI Key |
HHWOKJDCJVESIF-GIPAHHNCSA-N |
Isomeric SMILES |
C[C@H]1CC[C@]2([C@H]([C@]1(C)CCC3=COC=C3)CCC=C2C(=O)O)C |
SMILES |
CC1CCC2(C(C1(C)CCC3=COC=C3)CCC=C2C(=O)O)C |
Canonical SMILES |
CC1CCC2(C(C1(C)CCC3=COC=C3)CCC=C2C(=O)O)C |
synonyms |
hardwickic acid hardwickic acid, (-)-isomer hardwickiic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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